Cas no 80364-70-1 (Benzaldehyde, 3-methoxy-2-(1-methylethoxy)-, oxime)

Benzaldehyde, 3-methoxy-2-(1-methylethoxy)-, oxime structure
80364-70-1 structure
Product name:Benzaldehyde, 3-methoxy-2-(1-methylethoxy)-, oxime
CAS No:80364-70-1
MF:C11H15NO3
MW:209.2417
CID:705798
PubChem ID:71421222

Benzaldehyde, 3-methoxy-2-(1-methylethoxy)-, oxime Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 3-methoxy-2-(1-methylethoxy)-, oxime
    • N-[(3-methoxy-2-propan-2-yloxyphenyl)methylidene]hydroxylamine
    • DTXSID60840383
    • AKOS017263370
    • N-({3-Methoxy-2-[(propan-2-yl)oxy]phenyl}methylidene)hydroxylamine
    • 80364-70-1
    • Inchi: InChI=1S/C11H15NO3/c1-8(2)15-11-9(7-12-13)5-4-6-10(11)14-3/h4-8,13H,1-3H3
    • InChI Key: OVTRUHRHYKQIHY-UHFFFAOYSA-N
    • SMILES: CC(C)OC1=C(C=CC=C1OC)C=NO

Computed Properties

  • Exact Mass: 209.10519334g/mol
  • Monoisotopic Mass: 209.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 51Ų
  • XLogP3: 2.4

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